3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl-

• CAS No.: 321359-43-7
• Molecular Formula: C22H23N3
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-cyclohexyl-5,6-diphenylpyridazin-3-amine
• InChI: InChI=1S/C22H23N3/c1-4-10-17(11-5-1)20-16-21(23-19-14-8-3-9-15-19)24-25-22(20)18-12-6-2-7-13-18/h1-2,4-7,10-13,16,19H,3,8-9,14-15H2,(H,23,24)
• InChI Key: IWHCXEILPBEXAK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=NN=C(C(=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl- is a chemical compound with the molecular formula C22H23N3 It is known for its unique structure, which includes a pyridazine ring substituted with cyclohexyl and diphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl- typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 3-aminopyridazine with cyclohexylamine and diphenyl ketone under reflux conditions. The reaction is often carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms in the pyridazine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce various amine derivatives.

Scientific Research Applications

3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl- has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Pyridazine derivatives: Compounds with similar pyridazine rings but different substituents.

Cyclohexylamines: Compounds with cyclohexyl groups attached to amine functionalities.

Diphenyl derivatives: Compounds with diphenyl groups attached to various functional groups.

Uniqueness

3-Pyridazinamine, N-cyclohexyl-5,6-diphenyl- is unique due to its specific combination of substituents, which imparts distinct chemical and biological properties